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CAS No.: 120232-10-2

Cat. No.: B12797780

Get Quote

Application Note: High-Fidelity Sequencing by Synthesis Using 3'-O-Allyl-dNTP Reversible

Terminators

Abstract
This application note details the protocol and mechanistic basis for using 3'-O-allyl-2'-

deoxythymidine (referred to here as 3'-Allyl-dT) as a reversible chain terminator in Sequencing

by Synthesis (SBS). Unlike irreversible dideoxy terminators (Sanger), 3'-allyl terminators allow

for the step-wise addition of nucleotides by chemically blocking the 3'-hydroxyl group. This

block is reversible via Palladium (Pd)-catalyzed deallylation, regenerating the 3'-OH for the next

extension cycle.[1][2][3] This guide covers the specific requirements for mutant DNA

polymerases (e.g., Thermococcus sp. 9°N variants) capable of incorporating these bulky

modifications and provides a rigorous protocol for the extension-cleavage cycle.
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The core of this technology is the modification of the ribose 3' carbon. In standard DNA

synthesis, the 3'-hydroxyl (OH) attacks the alpha-phosphate of the incoming dNTP. In 3'-Allyl-

dT, the hydrogen of the 3'-OH is replaced by an allyl group (

), forming an allyl ether.

Nomenclature Note: While often colloquially referred to as "3'-Allyl-3'-deoxythymidine"

(implying a C-C bond), the chemically active reversible terminator is 3'-O-allyl-2'-

deoxythymidine. The allyl group protects the oxygen, preventing phosphodiester bond

formation until removed.

The Cycle
Incorporation: A modified polymerase incorporates the 3'-O-allyl-dTTP complementary to the

template.

Termination: The 3'-O-allyl group sterically and chemically prevents the polymerase from

adding the next nucleotide.

Detection: The event is recorded (via fluorescence if the base is labeled, or pyrophosphate

detection).

Cleavage (Deallylation): A Palladium(0) catalyst cleaves the allyl group, regenerating the 3'-

OH.[1][2]

Critical Materials & Reagents
Nucleotides

Reagent: 3'-O-allyl-dTTP (and corresponding dATP, dCTP, dGTP).

Concentration: 10–50 µM working solution.

Storage: -20°C. Avoid repeated freeze-thaw cycles to prevent hydrolysis of the triphosphate.

Polymerase
Standard Taq or Pfu polymerases cannot incorporate 3'-O-allyl modified nucleotides due to

steric hindrance in the active site.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12797780/docs?utm_src=pdf-body#using-3-allyl-3-deoxythymidine-as-a-reversible-chain-terminator-in-sequencing
https://pmc.ncbi.nlm.nih.gov/articles/PMC2034218/
https://www.pnas.org/doi/10.1073/pnas.0501962102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12797780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required Enzyme:Therminator™ II or 9°N DNA Polymerase with specific mutations (A485L /

Y409V).[1][4]

Why? The Y409V mutation ("Steric Gate" variant) opens the active site to accept bulky 3'

modifications.

Cleavage Cocktail (The "Deallylation Mix")
The cleavage reaction relies on a Palladium catalyst.[2][3]

Catalyst:

(Sodium tetrachloropalladate(II)).

Ligand: TPPTS (3,3',3''-Phosphinidynetris(benzenesulfonic acid) trisodium salt).

Role of Ligand: TPPTS makes the Pd species water-soluble and stabilizes the active Pd(0)

complex in aqueous DNA-compatible buffers.

Experimental Protocol
Phase 1: Polymerase Extension (Incorporation)
Objective: Incorporate the terminator and block the DNA strand.

Prepare Reaction Mix:

1x Thermopol Buffer (20 mM Tris-HCl, 10 mM (NH4)2SO4, 10 mM KCl, 2 mM MgSO4,

0.1% Triton X-100, pH 8.8).

50 nM Primed DNA Template (immobilized on beads or slide).

20 µM 3'-O-allyl-dTTP.

0.1 U/µL 9°N Polymerase mutant (A485L/Y409V).

Incubate: 60°C for 5–10 minutes.

Wash:
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Wash 3x with Wash Buffer (10 mM Tris-HCl pH 7.5, 50 mM NaCl, 0.05% Tween-20).

Critical: Thorough washing removes unincorporated nucleotides, preventing "pre-phasing"

(incorporation of >1 base if cleavage happens prematurely).

Phase 2: Detection (Imaging)
(Protocol depends on detection platform—e.g., fluorescence microscopy if using dye-linked

terminators. If using non-labeled terminators for pyrosequencing, this step involves PPi

detection).

Phase 3: Palladium-Catalyzed Cleavage
Objective: Remove the 3'-allyl block to regenerate 3'-OH.[2]

Prepare Fresh Catalyst (Just before use):

Mix

and TPPTS in a 1:7 molar ratio in degassed

.

Final Concentration: 700 µM Pd / 5 mM TPPTS.

Note: The solution should turn from yellow to dark amber/brown upon mixing.

Reaction:

Add 50 µL of the Pd/TPPTS mix to the immobilized DNA.

Incubate at 60°C for 2–5 minutes (or 30 mins at Room Temp).

Quench/Wash:

Wash 3x with High-Salt Wash Buffer (50 mM EDTA, 1 M NaCl) to chelate and remove

residual Palladium.

Why? Residual Pd can inhibit the polymerase in the next cycle.
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Final rinse with 1x Polymerase Buffer.

Mechanism & Workflow Visualization

Chemical State Transformation

Primed DNA Template
(3'-OH Free)

Incorporation Step
(9°N Polymerase + 3'-O-Allyl-dTTP)

 Add Reagents

Blocked DNA
(3'-O-Allyl Terminated)
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Detection
(Fluorescence/PPi)

 Wash & Image

Cleavage Step
(Na2PdCl4 + TPPTS)

 Add Pd Mix

Post-Cleavage Wash
(Remove Pd catalyst)

 Deallylation
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Click to download full resolution via product page

Figure 1: The cyclic workflow of reversible terminator sequencing using 3'-O-allyl chemistry.

The cycle moves from incorporation to detection, then chemical cleavage, regenerating the

starting state.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Phasing (Lagging)
Incomplete cleavage of the

allyl group.

Increase Pd incubation time or

temperature (up to 70°C).

Ensure TPPTS ligand is fresh

(prevents Pd precipitation).

Pre-Phasing (Leading)

Impure nucleotides (some lack

allyl group) or insufficient

washing.

Use HPLC-purified 3'-O-allyl-

dNTPs (>99%). Increase wash

volume between incorporation

and detection.

Signal Decay
Pd damage to DNA or

Polymerase inhibition.

Ensure thorough EDTA/NaCl

washes after cleavage to

remove all Pd. Use a

"scavenger" wash (e.g.,

thiourea) if decay persists.

No Incorporation Wrong Polymerase.

Confirm use of Therminator II

or 9°N (A485L/Y409V).[2]

Wild-type Taq will not work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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